Cas no 12054-48-7 (Nickel Hydroxide)

• Product Name: Nickel Hydroxide
• CAS No: 12054-48-7
• MF: H₄NiO₂
• MW: 94.7239618301392
• MDL: MFCD00011140
• CID: 86623
• PubChem ID: 24857120
• Update Time: 2025-11-01

Nickel Hydroxide Chemical and Physical Properties

Names and Identifiers

• Nickel Hydroxide
• Nickelous hydroxide
• Nickel(II)Hydroxide
• Nickel(III) hydroxide
• Nickel(II) hydroxide, for analysis
• green nickel oxide
• nickel dihydroxide
• Nickel(2+) hydroxide
• Nickel Hydroxide nanowire
• CS-0089243
• dihydroxynickel
• AKOS015903693
• EC 235-008-5
• Nickel hydroxide (Ni(OH)2)
• UNII-L8UW92NW6J
• 12054-48-7
• HSDB 1827
• EINECS 235-008-5
• nickel;dihydrate
• MFCD00011140
• Nickel hydroxide (II)
• Ni 60.0-70.0 %
• Nickel(Ⅱ) Hydroxide
• Nickel(II) hydroxide61.5-65.5% (Nickel by Complexometric EDTA)
• Nickel(II) hydroxide, c.p., 60-61% Ni
• NICKEL(II) HYDROXIDE
• NICKEL(+2)HYDROXIDE
• Ni(OH)2
• Niekelous hydroxide

• MDL： MFCD00011140
• Inchi： 1S/Ni.2H2O/h;2*1H2
• InChI Key： AIBQNUOBCRIENU-UHFFFAOYSA-N
• SMILES： [Ni].O.O

Computed Properties

• Exact Mass: 91.94080
• Monoisotopic Mass: 93.956477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 3.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Green crystals or amorphous powder. Hexagonal system.
• Density: 4.1 g/mL(lit.)
• Melting Point: 230 °C (lit.)
• Boiling Point: No data available
• Flash Point: °C
• PH: 8.37(1 mM solution);8.37(10 mM solution);8.37(100 mM solution)
• Water Partition Coefficient: Insoluble in water. Soluble in dilute acid.
• Stability/Shelf Life: Stable. Incompatible with strong acids, water, moisture.
• PSA: 40.46000
• LogP: -0.35360
• Merck: 13,6534
• Solubility: Slightly soluble in water, soluble in acid and ammonium hydroxide.

Nickel Hydroxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H317,H332,H334,H341,H350i,H360,H372,H410
• Warning Statement： P201,P261,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 49-61-20/22-38-42/43-48/23-50/53-68
• Safety Instruction： S22; S36; S60; S61
• RTECS：QR7040000
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/22
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：储存于干燥处，防止受潮，不能与有机物接触。

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Nickel Hydroxide

Comprehensive Guide to Nickel Hydroxide (CAS No. 12054-48-7): Properties, Applications, and Industry Trends

Nickel Hydroxide (CAS No. 12054-48-7) is a critical inorganic compound widely used in energy storage, catalysis, and advanced material applications. Its chemical formula, Ni(OH)₂, represents a green crystalline solid with unique electrochemical properties. As industries shift toward sustainable technologies, Nickel Hydroxide has gained prominence due to its role in nickel-based batteries, including nickel-metal hydride (NiMH) batteries, which power hybrid vehicles and renewable energy systems.

The compound’s versatility stems from its layered structure, enabling efficient proton diffusion and redox reactions. Researchers highlight its high theoretical capacity (289 mAh/g) and stability, making it a preferred cathode material for alkaline batteries. Recent advancements focus on enhancing its conductivity through nanostructuring and carbon coating, addressing limitations like slow charge transfer. These innovations align with global demands for high-performance energy storage and fast-charging technologies.

Beyond batteries, Nickel Hydroxide serves as a precursor for nickel oxide production, a catalyst in hydrogen generation via water electrolysis. With the rise of green hydrogen initiatives, its role in electrocatalysis has attracted significant R&D investment. Industries also utilize it in supercapacitors and sensors, leveraging its pseudocapacitive behavior and pH sensitivity.

Environmental and safety considerations are paramount when handling Nickel Hydroxide. While non-combustible, proper storage in airtight containers prevents moisture absorption and degradation. Regulatory compliance with REACH and OSHA guidelines ensures safe industrial use. Manufacturers emphasize sustainable sourcing of nickel to reduce ecological footprints, responding to consumer demand for eco-friendly materials.

Market trends indicate growing adoption in electric vehicle (EV) battery recycling, where Nickel Hydroxide recovery minimizes resource waste. Startups are developing closed-loop processes to extract nickel from spent batteries, aligning with circular economy principles. Analysts project a 6.8% CAGR for the Nickel Hydroxide market by 2030, driven by clean energy policies and grid storage expansions.

For researchers, key challenges include improving cycle life and reducing costs. Studies explore doped Nickel Hydroxide variants (e.g., with cobalt or manganese) to boost performance. Meanwhile, AI-driven material discovery accelerates the identification of optimal composite formulations, a hot topic in materials science forums.

In summary, Nickel Hydroxide (CAS No. 12054-48-7) remains indispensable in modern technology. From next-gen batteries to catalytic systems, its applications reflect the intersection of chemistry and sustainability. As industries prioritize carbon neutrality, this compound will continue to evolve, offering solutions for a greener future.